Cas no 678991-47-4 (Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)-)

The compound (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester is a chiral ester derivative featuring a bis(benzyl)amino substituent at the 3-position. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis and chiral auxiliary applications in organic chemistry. The presence of the benzyl-protected amino group enhances its utility as an intermediate in peptide and pharmaceutical synthesis, offering controlled reactivity for selective functionalization. The methyl ester moiety improves solubility in organic solvents, facilitating purification and handling. This compound is particularly useful in the preparation of enantiomerically pure compounds, where its structural features enable precise stereochemical control in synthetic pathways.
Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- structure
678991-47-4 structure
Product Name:Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)-
CAS No:678991-47-4
MF:C19H23NO2
MW:297.39142537117
CID:4138984
PubChem ID:11392345
Update Time:2025-06-13

Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)-
    • SCHEMBL25663392
    • (R)-METHYL 3-(DIBENZYLAMINO)BUTANOATE
    • G83661
    • 678991-47-4
    • Inchi: 1S/C19H23NO2/c1-16(13-19(21)22-2)20(14-17-9-5-3-6-10-17)15-18-11-7-4-8-12-18/h3-12,16H,13-15H2,1-2H3/t16-/m1/s1
    • InChI Key: WLFQLYRDPDIREX-MRXNPFEDSA-N
    • SMILES: C(OC)(=O)C[C@H](N(CC1=CC=CC=C1)CC1=CC=CC=C1)C

Computed Properties

  • Exact Mass: 297.172878976Da
  • Monoisotopic Mass: 297.172878976Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.5Ų

Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2117308-100mg
(R)-Methyl 3-(dibenzylamino)butanoate
678991-47-4 98%
100mg
¥251.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2117308-250mg
(R)-Methyl 3-(dibenzylamino)butanoate
678991-47-4 98%
250mg
¥420.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2117308-1g
(R)-Methyl 3-(dibenzylamino)butanoate
678991-47-4 98%
1g
¥903.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2117308-5g
(R)-Methyl 3-(dibenzylamino)butanoate
678991-47-4 98%
5g
¥2338.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2117308-10g
(R)-Methyl 3-(dibenzylamino)butanoate
678991-47-4 98%
10g
¥3831.00 2024-05-04

Additional information on Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)-

Recent Advances in the Study of Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- (CAS: 678991-47-4)

Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- (CAS: 678991-47-4) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential therapeutic uses. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, synthetic pathways, and biological activities.

One of the key areas of investigation has been the stereoselective synthesis of (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its application in chiral drug synthesis. A recent study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to produce the compound with over 99% enantiomeric excess (ee), highlighting the advancements in catalytic efficiency and selectivity.

In addition to its synthetic applications, the pharmacological properties of (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester have been explored. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, with an IC50 value of 12.5 µM. These findings indicate its potential as a lead compound for developing anti-inflammatory agents.

Further research has also investigated the compound's role in modulating neurotransmitter systems. A recent preprint on bioRxiv revealed that (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester interacts with gamma-aminobutyric acid (GABA) receptors, suggesting possible applications in neurological disorders. However, these findings are still in the early stages, and more in vivo studies are needed to validate its efficacy and safety.

Despite these promising results, challenges remain in the scalable production and clinical translation of (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester. Issues such as cost-effective synthesis, stability under physiological conditions, and bioavailability need to be addressed. Collaborative efforts between academic and industrial researchers are underway to optimize these parameters, as highlighted in a recent review published in Advanced Synthesis & Catalysis.

In conclusion, (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester (CAS: 678991-47-4) represents a versatile compound with significant potential in pharmaceutical research. Its stereoselective synthesis, enzyme inhibitory activity, and interaction with neurotransmitter systems make it a promising candidate for further development. Future studies should focus on overcoming the current limitations and exploring its therapeutic applications in greater depth.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent